3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H11F3N4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11F3N4S/c1-10-4-2-5-11(8-10)14-21-22-16-24(14)23-15(25-16)12-6-3-7-13(9-12)17(18,19)20/h2-9H,1H3
• InChI Key: UHEWCAVMFKOLDD-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F

Description

3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as MPTT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTT is a triazole-thiadiazole derivative that exhibits a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In

Mechanism of Action

The exact mechanism of action of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole's anti-inflammatory activity is believed to be mediated through the inhibition of the NF-κB signaling pathway. The antimicrobial activity of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects
3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is cytotoxic to cancer cells, inhibits the production of pro-inflammatory cytokines, and disrupts bacterial cell membranes. In vivo studies have shown that 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits antitumor activity in mouse models of breast and lung cancer. Additionally, 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to reduce inflammation in mouse models of acute lung injury.

Advantages and Limitations for Lab Experiments

3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits a range of biological activities, making it a versatile compound for studying various disease states. However, there are some limitations to using 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments. Its mechanism of action is not fully understood, which can make it challenging to interpret results. Additionally, 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole's cytotoxicity can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is exploring its potential as a chemotherapeutic agent for cancer treatment. Additionally, further studies are needed to elucidate the exact mechanism of action of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its potential as an anti-inflammatory and antimicrobial agent. Furthermore, studies are needed to determine the safety and toxicity of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in vivo and its potential for clinical use.

Synthesis Methods

The synthesis of 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3-methylphenylhydrazine, 3-(trifluoromethyl)benzaldehyde, and 2-amino-5-(trifluoromethyl)-1,3,4-thiadiazole in the presence of acetic acid and glacial acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization using ethanol.

Scientific Research Applications

3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and prostate cancer. 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. Additionally, 3-(3-Methylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits antimicrobial activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli.